N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-benzyl-N-(cyclobutylmethyl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H28N2O/c1-2-13-22-14-11-20(12-15-22)21(24)23(17-19-9-6-10-19)16-18-7-4-3-5-8-18/h1,3-5,7-8,19-20H,6,9-17H2
• InChI Key: QXCGVLNJUFARFZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)N(CC2CCC2)CC3=CC=CC=C3
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol

Description

N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is not fully understood. However, studies have shown that this compound acts as an inhibitor of certain enzymes and proteins that are involved in the development and progression of various diseases. For example, in cancer treatment, this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been shown to have various biochemical and physiological effects. In cancer treatment, this compound induces apoptosis (programmed cell death) in cancer cells. In Alzheimer's disease and Parkinson's disease, this compound protects neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide in lab experiments include its high potency and selectivity. However, the limitations of using this compound include its complex synthesis method and its potential toxicity.

Future Directions

There are several future directions for the research on N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide. One possible direction is to study the potential applications of this compound in the treatment of other diseases such as diabetes and cardiovascular diseases. Another direction is to investigate the structure-activity relationship of this compound to design more potent and selective analogs. Additionally, the development of more efficient and cost-effective synthesis methods for this compound is also an important future direction.
Conclusion:
N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a promising compound that has potential applications in medicinal chemistry. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a complex process that involves multiple steps. The most common method for synthesizing this compound is through the reaction of N-benzyl-N-(cyclobutylmethyl)piperidine-4-carboxamide with propargyl bromide in the presence of a base. This reaction leads to the formation of N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide.

Scientific Research Applications

N-benzyl-N-(cyclobutylmethyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer treatment, this compound has been shown to have anticancer activity against various cancer cell lines. In Alzheimer's disease and Parkinson's disease, this compound has been shown to have neuroprotective effects.